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Executive Summary: The Lipophilic Probe
(R)-(-)-2-Nonyl isothiocyanate (CAS 737000-85-0) represents a specialized subclass of

secondary alkyl isothiocyanates (ITCs). Unlike its shorter-chain analogues (e.g., Allyl ITC) or

the sulfoxide-bearing Sulforaphane, the 2-nonyl variant is defined by its high lipophilicity and

steric hindrance at the electrophilic carbon.

While widely utilized as a chiral derivatizing agent in analytical chemistry, its biological potential

lies in its ability to probe the hydrophobic limits of the Keap1-Nrf2 pathway. Its secondary

structure confers resistance to rapid hydrolysis, offering a sustained electrophilic attack profile

compared to primary ITCs. This guide outlines its chemical behavior, mechanism of action

based on Structure-Activity Relationships (SAR), and protocols for its application in biological

systems.
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The biological efficacy of (R)-(-)-2-Nonyl ITC is governed by two structural determinants: the C9

lipophilic tail and the chiral secondary carbon.

Structural Specifications
IUPAC Name: (2R)-2-isothiocyanatononane[1][2]

Molecular Formula: C₁₀H₁₉NS

Molecular Weight: 185.33 g/mol [1][2]

Chirality: (R)-enantiomer (distinct spatial orientation affecting enzyme binding pockets).

Lipophilicity (LogP): Estimated ~4.8 (High).

Reactivity: Moderate electrophile. The secondary carbon stabilizes the -N=C=S group,

reducing non-specific reactivity compared to primary ITCs.

The "Goldilocks" of Stability
Primary ITCs (e.g., Allyl-ITC) are highly reactive and rapidly metabolized. Secondary ITCs like

2-Nonyl ITC exhibit a kinetic advantage:

Steric Shielding: The methyl group at the C2 position hinders nucleophilic attack by water

(hydrolysis), extending half-life in physiological media.

Selectivity: It reacts preferentially with highly nucleophilic thiols (like those in the Keap1

sensor) rather than random cellular amines.

Mechanism of Action (MOA)
The biological activity of (R)-(-)-2-Nonyl ITC is grounded in the covalent modification of cysteine

sensors, specifically within the Keap1-Nrf2 cytoprotective pathway.

The Keap1-Nrf2 Activation Pathway
The compound acts as an indirect antioxidant. It does not scavenge radicals directly but

triggers the host cell's defense system.
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Cell Entry: Due to high lipophilicity, (R)-(-)-2-Nonyl ITC rapidly crosses the plasma

membrane via passive diffusion.

Keap1 Alkylation: It enters the cytoplasm and encounters Keap1 (Kelch-like ECH-associated

protein 1).

Thiol Modification: The electrophilic carbon of the isothiocyanate group attacks specific

cysteine residues (likely Cys151) on Keap1, forming a stable dithiocarbamate adduct.

Nrf2 Release: This modification induces a conformational change in Keap1, preventing it

from ubiquitinating the transcription factor Nrf2.

Transcription: Stabilized Nrf2 translocates to the nucleus, binds the Antioxidant Response

Element (ARE), and upregulates Phase II detoxifying enzymes (HO-1, NQO1, GST).

Visualization: The Electrophilic Trigger
The following diagram illustrates the molecular logic of Nrf2 activation by (R)-(-)-2-Nonyl ITC.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Mechanism of Nrf2 activation. The lipophilic ITC crosses the membrane and alkylates

Keap1, releasing Nrf2 to induce antioxidant gene expression.

Structure-Activity Relationship (SAR) Insights
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Research into the homologous series of alkyl isothiocyanates (2-hexyl, 2-octyl, 2-dodecyl)

provides critical context for the 2-nonyl variant.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Key Insight: In studies of NNK-induced lung tumorigenesis, secondary ITCs (like 2-heptyl and

2-octyl) showed higher potency than their primary isomers. (R)-(-)-2-Nonyl ITC is predicted to

follow this trend, acting as a potent chemopreventive agent with a longer duration of action.

Experimental Protocols
Solubility & Stock Preparation
Due to its high lipophilicity (LogP ~4.8), (R)-(-)-2-Nonyl ITC is insoluble in water. Improper

solubilization will lead to precipitation and false negatives in assays.

Vehicle: DMSO (Dimethyl sulfoxide) is the required solvent.

Stock Concentration: Prepare a 100 mM stock solution in anhydrous DMSO.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles. Moisture sensitive—

keep desiccated.

Working Solution: Dilute into culture media immediately before use. Ensure final DMSO

concentration is <0.1% to avoid solvent toxicity.

Protocol: Chiral Derivatization (Analytical Use)
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(R)-(-)-2-Nonyl ITC is commercially valued for resolving chiral amines. This reaction converts

enantiomeric amines into diastereomeric thioureas, separable by achiral HPLC.

Workflow:

Mix: Combine the target amine (1 eq) with (R)-(-)-2-Nonyl ITC (1.2 eq) in Acetonitrile.

Incubate: Stir at room temperature for 30–60 minutes.

Analyze: Inject directly into an achiral C18 HPLC column.

Result: The (R)-amine and (S)-amine will form diastereomers with distinct retention times

due to the chiral anchor of the 2-nonyl group.

Protocol: Cellular Nrf2 Activation Assay
To validate biological activity in vitro (e.g., HepG2 or MCF-7 cells).

Seeding: Plate cells at 1x10⁵ cells/well in 6-well plates. Allow attachment (24h).

Treatment: Treat with (R)-(-)-2-Nonyl ITC at 5, 10, and 20 µM.

Control: 0.1% DMSO.

Positive Control: Sulforaphane (5 µM).

Incubation: Incubate for 6–12 hours (Nrf2 translocation is an early event).

Lysis: Harvest cells and lyse using RIPA buffer with protease inhibitors.

Western Blot:

Primary Antibody: Anti-Nrf2 (Nuclear fraction) or Anti-HO-1 (Cytosolic fraction).

Observation: Expect a dose-dependent increase in HO-1 protein levels.

Safety & Toxicology
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Lachrymator: Like all isothiocyanates, this compound is a potent lachrymator (tear-inducing).

Handle only in a fume hood.

Skin Irritant: Causes severe skin irritation and potential sensitization. Wear nitrile gloves and

long sleeves.

Moisture Sensitivity: Hydrolyzes slowly to the corresponding amine in the presence of

water/acid. Keep containers tightly induced under inert gas (Argon/Nitrogen) for long-term

storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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